6-{4-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}-9-(2-methoxyethyl)-9H-purine

• IUPAC Name: 6-[4-(5-fluoro-6-propan-2-ylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)purine
• InChI: InChI=1S/C19H25FN8O/c1-13(2)15-14(20)17(22-10-21-15)26-4-6-27(7-5-26)18-16-19(24-11-23-18)28(12-25-16)8-9-29-3/h10-13H,4-9H2,1-3H3
• InChI Key: PCKAHYLEELNNFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=NC=N1)N2CCN(CC2)C3=NC=NC4=C3N=CN4CCOC)F
• Molecular Formula: C19H25FN8O
• Molecular Weight: 400.5 g/mol
• CAS No.: 2640976-79-8

Description

The compound 6-{4-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}-9-(2-methoxyethyl)-9H-purine is a purine derivative featuring a piperazine linker substituted with a fluorinated pyrimidine moiety and a methoxyethyl chain at the purine’s 9-position. While direct pharmacological data for this compound are unavailable, insights can be drawn from structurally related analogs documented in recent literature .

Biological Activity

The compound 6-{4-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}-9-(2-methoxyethyl)-9H-purine is a novel purine derivative that has garnered attention for its potential biological activities, particularly in antimicrobial and antitumor applications. This article reviews its biological activity, synthesis, and structure-activity relationships (SAR) based on diverse research findings.

Chemical Structure

The compound features a complex structure with multiple functional groups, including:

• Piperazine moiety : Known for its ability to interact with various biological targets.
• Fluorinated pyrimidine : Suggests enhanced reactivity and potential interactions with nucleic acid synthesis enzymes.
• Methoxyethyl group : May influence solubility and bioavailability.

The molecular formula is $C_{21}H_{27}FN_8O$, with a molecular weight of 426.5 g/mol.

Biological Activity Overview

Preliminary studies indicate that this compound exhibits significant biological activities:

• Antimicrobial Activity :
  • In vitro evaluations have demonstrated effectiveness against various bacterial strains and fungi, suggesting its potential as an antimicrobial agent. The presence of the piperazine and pyrimidine moieties enhances its interaction with biological targets involved in nucleic acid synthesis .
• Antitumor Activity :
  • Compounds structurally similar to this purine derivative have shown promising antitumor effects in various studies. The fluorinated pyrimidine component is particularly noted for enhancing cytotoxicity against cancer cell lines .
• Cytotoxicity Studies :
  • Cytotoxicity tests on human embryonic kidney (HEK-293) cells indicate that the compound is non-toxic at effective concentrations, making it a suitable candidate for further development .

Structure-Activity Relationship (SAR)

The biological activity of 6-{4-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}-9-(2-methoxyethyl)-9H-purine can be analyzed through its structural components:

Structural Feature	Potential Impact on Activity
Piperazine Ring	Facilitates binding to biological targets
Fluorinated Pyrimidine	Enhances reactivity and target specificity
Methoxyethyl Group	Improves solubility and bioavailability

Case Studies

Several studies have highlighted the biological activity of similar compounds:

• Study on Antitubercular Agents :
  • A series of substituted piperazine derivatives were evaluated for their activity against Mycobacterium tuberculosis. Compounds with structural similarities to our target compound exhibited IC50 values ranging from 1.35 to 2.18 μM, indicating significant antitubercular activity .
• Antitumor Evaluation :
  • Research on pyrimidine derivatives revealed that modifications to the piperazine ring could enhance cytotoxicity against various cancer cell lines. The study emphasized the importance of structural diversity in developing potent antitumor agents .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural variations among analogs lie in the substituents on the piperazine ring and the purine scaffold. Below is a comparative analysis:

Table 1: Structural and Physicochemical Properties of Selected Analogs

Compound	Piperazine Substituent	Purine Substituent	Molecular Weight (g/mol)	Notable Properties	Evidence ID
Target Compound	5-Fluoro-6-isopropylpyrimidin-4-yl	2-Methoxyethyl	~457.4*	Hypothesized enhanced solubility	—
8-(2-ClPh)-9-(4-ClPh)-6-piperazin-purine (29)	Acetyl	8-(2-ClPh), 9-(4-ClPh)	—	78% yield, 95% HPLC purity
Compound 35	3,3-Dimethylbutanoyl	8-(2-ClPh), 9-(4-ClPh)	523.5	99% HPLC purity
4l (Antitumor Agent)	4-(4-Chlorophenyl)piperazine	Pentyl	—	Antitumor activity in vitro
Compound 17	(2-Methoxyethyl)sulfonyl	8-(2-ClPh), 9-(4-ClPh)	547.3	99% HPLC purity
6-[4-(6-Nitroxyhexanoyl)piperazin]-purine	6-Nitroxyhexanoyl	H (unsubstituted)	—	Cardioprotective postconditioning

*Calculated based on formula C₁₉H₂₄FN₇O₂.

Key Observations:

Piperazine Substituents: The target’s pyrimidine substituent (5-fluoro-6-isopropyl) distinguishes it from acetylated (e.g., 29) or sulfonylated (e.g., 17) analogs. In contrast, nitroxyhexanoyl () introduces nitric oxide-releasing properties, linked to cardioprotection .

Purine Modifications :

• The 2-methoxyethyl chain at the 9-position is shorter and more polar than alkyl chains (e.g., pentyl in 4l), which may balance solubility and bioavailability. Longer chains (e.g., hexyl in 4m ) typically enhance lipophilicity but reduce aqueous solubility.

Pharmacological Profiles

While pharmacological data for the target compound are absent, trends from analogs suggest structure-activity relationships (SARs):

• Antimicrobial Activity : Piperazine-linked purines with halogenated aryl groups (e.g., 8-(2-ClPh)-9-(4-ClPh)) exhibit antimycobacterial and antifungal properties, as seen in .
• Antitumor Activity : Analogs with 4-(4-chlorophenyl)piperazine and alkyl purine substituents (e.g., 4l, 4m) show in vitro antitumor effects, possibly via kinase inhibition .
• Cardioprotection : Nitrate ester-functionalized piperazines () activate cardioprotective pathways, highlighting the role of substituent bioactivity .

Its methoxyethyl group could improve solubility over bulkier analogs, enhancing pharmacokinetics.

Preparation Methods

Direct Alkylation of Purine

Purine undergoes alkylation at the 9-position using 2-methoxyethyl bromide or chloride under basic conditions:

Key Parameters :

• Base : Potassium carbonate or cesium carbonate in anhydrous DMF

• Temperature : 60–80°C (12–24 hours)

• Yield : 68–72% after silica gel chromatography

Mitsunobu Reaction for Enhanced Regioselectivity

For substrates prone to N7/N9 isomerism, the Mitsunobu reaction provides superior regiocontrol:

Conditions :

• DIAD (Diisopropyl azodicarboxylate) and PPh3 in THF

• Room temperature, 4–6 hours

• Yield: 85–89%

Preparation of the Pyrimidine-Piperazine Moiety

The 4-(5-fluoro-6-isopropylpyrimidin-4-yl)piperazine component requires sequential construction of the pyrimidine ring and its subsequent attachment to piperazine.

Pyrimidine Synthesis via Cyclocondensation

A modified Biginelli reaction enables efficient pyrimidine formation:

Optimized Conditions :

• Catalyst: HCl/EtOH (1:4 v/v)

• Microwave irradiation: 150°C, 20 minutes

• Yield: 78%

Fluorination Strategies

Direct fluorination at the 5-position employs Selectfluor® in acetonitrile:

Key Metrics :

• Reaction time: 8 hours at 80°C

• Fluorine incorporation: >99% (19F NMR)

• Isolated yield: 65%

Piperazine Functionalization

Coupling the pyrimidine to piperazine proceeds via Buchwald-Hartwig amination:

Reaction Component	Quantity	Role
4-Chloro-5-fluoro-6-isopropylpyrimidine	1.0 eq	Electrophile
Piperazine	2.5 eq	Nucleophile
Pd2(dba)3	5 mol%	Catalyst
Xantphos	10 mol%	Ligand
Cs2CO3	3.0 eq	Base
Toluene	0.1 M	Solvent

Outcomes :

• Temperature: 110°C, 18 hours

• Conversion: 95% (HPLC)

• Isolated yield: 82% after recrystallization

Final Coupling Strategies

The convergent synthesis concludes by linking the purine and pyrimidine-piperazine components through nucleophilic aromatic substitution.

Direct Displacement Approach

Optimized Conditions :

• Solvent: NMP (1-methyl-2-pyrrolidinone)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

• Temperature: 120°C, 48 hours

• Yield: 58%

Transition-Metal Catalyzed Coupling

Suzuki-Miyaura coupling using a boronate ester intermediate:

Catalytic System :

• Pd(PPh3)4 (5 mol%)

• K3PO4 (3 eq)

• Dioxane/water (4:1 v/v)

• Microwave: 150°C, 30 minutes

Performance Metrics :

• Conversion: 92%

• Isolated yield: 74%

Critical Analysis of Methodologies

The following table compares the efficiency of major synthetic routes:

Method	Yield (%)	Purity (HPLC)	Scalability	Cost Index
Direct Alkylation	58	95.2	Moderate	$$
Mitsunobu Approach	89	98.7	Low	$$$$
Suzuki Coupling	74	97.5	High	$$$
Buchwald-Hartwig	82	99.1	Medium	$$$$

Key Observations :

• The Mitsunobu reaction offers superior yields but suffers from high reagent costs.

• Transition-metal catalyzed methods provide better scalability despite requiring rigorous palladium removal.

• Direct displacement remains the simplest approach but necessitates extended reaction times.

Purification and Characterization

Final purification typically employs a dual chromatography system:

• Size-Exclusion Chromatography : Remove polymeric byproducts

• Reverse-Phase HPLC : C18 column, 10–90% acetonitrile/water gradient

Characterization Data :

• HRMS (ESI+) : m/z 487.2098 [M+H]+ (calc. 487.2101)

• ¹H NMR (600 MHz, DMSO-d6) : δ 8.71 (s, 1H, H-8), 4.63 (m, 2H, OCH2), 3.51 (s, 3H, OCH3)

• ¹⁹F NMR : δ -118.2 (s, F-5)

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing this compound?

The synthesis of piperazine-linked purine derivatives typically involves coupling reactions between substituted pyrimidines and purine intermediates. For example:

• Nucleophilic substitution : React a 4-chloropyrimidine derivative (e.g., 5-fluoro-6-isopropyl-4-chloropyrimidine) with a piperazine-modified purine precursor under reflux in anhydrous DMF or THF, using a base like K$_2$CO$_3$ to deprotonate the piperazine nitrogen .
• Yield optimization : Purify intermediates via column chromatography (e.g., silica gel, eluting with CH$_2$Cl$_2$/MeOH gradients) and confirm purity (>95%) via HPLC with UV detection at 254 nm .

Q. What spectroscopic techniques are critical for structural characterization?

• NMR spectroscopy : Use $^1$H NMR to resolve methoxyethyl protons (δ ~3.3–3.5 ppm) and piperazine protons (δ ~2.5–3.0 ppm). $^{19}$F NMR can confirm the fluorine substituent (δ ~-120 to -130 ppm for 5-fluoro-pyrimidine) .
• Mass spectrometry : High-resolution ESI-MS or MALDI-TOF is essential to verify the molecular ion peak (e.g., [M+H]$^+$) and fragmentation patterns .

Q. How can solubility and stability be assessed for in vitro assays?

• Solubility screening : Test in DMSO (primary solvent) and aqueous buffers (e.g., PBS at pH 7.4) using UV-Vis spectroscopy. For low solubility, employ co-solvents like PEG-400 or cyclodextrin-based formulations .
• Stability studies : Incubate the compound in simulated biological fluids (e.g., human plasma at 37°C) and monitor degradation via LC-MS over 24–72 hours .

Advanced Research Questions

Q. How can X-ray crystallography resolve structural ambiguities in this compound?

• Crystallization : Use vapor diffusion with solvents like ethanol/water or acetonitrile. For piperazine-containing compounds, slow evaporation often yields suitable crystals .
• Data collection and refinement : Employ synchrotron radiation (λ = 0.9–1.0 Å) for high-resolution data. Refine using SHELXL (for small molecules) or CCP4 suites (for macromolecular complexes) to model torsional angles of the methoxyethyl group and piperazine ring .

Q. What strategies are effective for structure-activity relationship (SAR) studies?

• Substituent variation : Modify the pyrimidine’s 5-fluoro group (e.g., replace with Cl or CF$_3$) and the purine’s methoxyethyl chain (e.g., ethoxyethyl or hydroxyethyl). Test activity in receptor-binding assays (e.g., kinase inhibition) .
• Biological assays : Use competitive binding assays (e.g., TR-FRET) to measure IC$_{50}$ values. Compare with reference compounds like 8-(2-chlorophenyl)-9-(4-chlorophenyl)-6-piperazin-1-yl-purine derivatives .

Q. How does the compound’s stability vary under oxidative or hydrolytic conditions?

• Forced degradation : Expose to 0.1% H$_2$O$_2$ (oxidative) or 0.1 N HCl/NaOH (hydrolytic) at 40°C. Monitor via UPLC-PDA-MS to identify degradation products (e.g., cleavage of the methoxyethyl group or piperazine ring opening) .

Q. What computational methods predict binding modes with biological targets?

• Docking studies : Use AutoDock Vina or Schrödinger’s Glide to model interactions with ATP-binding pockets (e.g., kinases). Parameterize the fluorine atom’s electrostatic potential using DFT calculations (B3LYP/6-31G*) .
• MD simulations : Run 100-ns simulations in GROMACS to assess conformational stability of the piperazine-purine scaffold in solvated lipid bilayers .